Cas no 2321342-41-8 ((2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide)

• Product Name: (2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide
• CAS No: 2321342-41-8
• MF: C₁₇H₂₃NO₃S
• MW: 321.434423685074
• CID: 6056909
• PubChem ID: 131702335
• Update Time: 2025-07-02

(2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide
• N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)cinnamamide
• 2321342-41-8
• N-((4-(2-Hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-3-phenylacrylamide
• F6571-2724
• AKOS040704824
• (2E)-N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-3-phenylprop-2-enamide
• (E)-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-3-phenylprop-2-enamide

• Inchi： 1S/C17H23NO3S/c19-10-11-21-17(8-12-22-13-9-17)14-18-16(20)7-6-15-4-2-1-3-5-15/h1-7,19H,8-14H2,(H,18,20)/b7-6+
• InChI Key： YOLNHOPOCBEFGF-VOTSOKGWSA-N
• SMILES： S1CCC(CNC(/C=C/C2C=CC=CC=2)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 321.13986477g/mol
• Monoisotopic Mass: 321.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.9Ų

Additional information on (2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide

Introduction to Compound with CAS No. 2321342-41-8 and Product Name: (2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide

The compound with the CAS number 2321342-41-8 and the product name (2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound in question exhibits promising pharmacological properties that make it a valuable candidate for further investigation. Specifically, the presence of a phenyl group and a thiazole ring in its structure suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating cellular processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework. These synthetic strategies not only highlight the expertise of the research team but also underscore the importance of innovative approaches in modern drug discovery.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies have indicated that it may possess anti-inflammatory and antioxidant properties, which are essential for treating chronic diseases. The hydroxyethoxy group attached to the thiazole ring is particularly noteworthy, as it can enhance solubility and bioavailability, making the compound more suitable for therapeutic applications. Additionally, the phenylprop-2-enamide moiety suggests possible interactions with nuclear receptors, which are involved in regulating a wide range of physiological processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Molecular docking studies have shown that it can effectively bind to target proteins with high specificity, suggesting its potential as a lead compound for drug development. These computational insights have been complemented by experimental validation, where in vitro assays have demonstrated significant inhibitory effects on key enzymes associated with disease pathways.

The therapeutic potential of this compound is further supported by its stability under various conditions, which is critical for pharmaceutical formulations. Stability studies have revealed that it remains intact under acidic and alkaline environments, as well as during storage at ambient temperatures. This stability enhances its feasibility for clinical translation and commercialization. Moreover, its compatibility with existing pharmaceutical manufacturing processes makes it an attractive candidate for industrial-scale production.

In conclusion, the compound with CAS number 2321342-41-8 and product name (2E)-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-3-phenylprop-2-enamide represents a promising advancement in pharmaceutical chemistry. Its unique molecular structure, combined with its favorable pharmacological properties and stability characteristics, positions it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.